Cas no 29044-06-2 (2-Methylhexane-2,5-diol)

2-Methylhexane-2,5-diol structure
2-Methylhexane-2,5-diol structure
Product Name:2-Methylhexane-2,5-diol
CAS No:29044-06-2
MF:C7H16O2
MW:132.200742721558
MDL:MFCD21924454
CID:2355718
PubChem ID:13172503
Update Time:2025-04-21

2-Methylhexane-2,5-diol Chemical and Physical Properties

Names and Identifiers

    • 2-methylhexane-2,5-diol
    • DTXSID00524594
    • AKOS017977706
    • 29044-06-2
    • KZWQVDXGMOSSNY-UHFFFAOYSA-N
    • SCHEMBL755307
    • DTXCID40475399
    • 2-Methylhexane-2,5-diol
    • MDL: MFCD21924454
    • Inchi: 1S/C7H16O2/c1-6(8)4-5-7(2,3)9/h6,8-9H,4-5H2,1-3H3
    • InChI Key: KZWQVDXGMOSSNY-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CCC(C)O

Computed Properties

  • Exact Mass: 132.115029749Da
  • Monoisotopic Mass: 132.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 79
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.5Ų

2-Methylhexane-2,5-diol Related Literature

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.